Ethyl 3-bromo-4-(bromomethyl)benzoate
Catalog No.
S9077878
CAS No.
113641-88-6
M.F
C10H10Br2O2
M. Wt
321.99 g/mol
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CAS Number
113641-88-6
Product Name
Ethyl 3-bromo-4-(bromomethyl)benzoate
IUPAC Name
ethyl 3-bromo-4-(bromomethyl)benzoate
Molecular Formula
C10H10Br2O2
Molecular Weight
321.99 g/mol
InChI
InChI=1S/C10H10Br2O2/c1-2-14-10(13)7-3-4-8(6-11)9(12)5-7/h3-5H,2,6H2,1H3
InChI Key
MCAHIXAOUIEVOC-UHFFFAOYSA-N
Canonical SMILES
CCOC(=O)C1=CC(=C(C=C1)CBr)Br
XLogP3
3.4
Hydrogen Bond Acceptor Count
2
Exact Mass
321.90271 g/mol
Monoisotopic Mass
319.90475 g/mol
Heavy Atom Count
14
Dates
Last modified: 11-21-2023
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